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Compound of Interest

Compound Name: N-p-Tosylglycine

Cat. No.: B554631

For researchers, scientists, and drug development professionals, ensuring safety and precision
in handling chemical compounds is paramount. This guide provides immediate and essential
safety protocols, operational procedures, and disposal plans for N-p-Tosylglycine, a
compound that requires careful handling due to its potential hazards.

Hazard Summary: N-p-Tosylglycine is classified as a hazardous substance that can cause
skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3] Adherence to
the following personal protective equipment (PPE) and handling protocols is critical to mitigate
risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table summarizes the required PPE for handling N-p-Tosylglycine.
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH-approved N95 dust
mask or higher.[2]

To prevent inhalation of the
powdered compound, which
can cause respiratory tract
irritation.[1][3]

Eye Protection

Chemical safety goggles or a
face shield that meets ANSI
Z87.1 standards.

To protect eyes from dust
particles that can cause

serious eye irritation.[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact, which

can lead to irritation.[1][3]

Body Protection

A lab coat worn over full-length
clothing. An apron may be

necessary for larger quantities.

To protect skin and clothing

from contamination.

Foot Protection

Closed-toe shoes.

To protect feet from spills.

Operational Plan: Step-by-Step Handling

Procedures

This section outlines a detailed, procedural guide for the safe handling of N-p-Tosylglycine in

a laboratory setting.

Preparation and Engineering Controls

» Ventilation: All handling of N-p-Tosylglycine powder must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

o Work Area: Designate a specific area for handling N-p-Tosylglycine. Cover the work surface

with disposable bench paper to contain any spills.

o Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,

containers, etc.) and waste containers are within the fume hood.

Weighing and Transfer
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Don PPE: Put on all required PPE as detailed in the table above before entering the
designated handling area.

Aliquoting: Carefully open the N-p-Tosylglycine container inside the fume hood. Use a
clean, dedicated spatula to transfer the desired amount of powder to a weigh boat.

Minimize Dust: Handle the powder gently to avoid creating airborne dust. Avoid pouring the
powder directly from the main container.

Container Sealing: Immediately and securely close the main container after aliquotting the
desired amount.

Transfer to Reaction Vessel: Carefully transfer the weighed powder to the reaction vessel or
solvent.

Post-Handling

Decontamination: Wipe down the spatula, weigh boat (if reusable), and any other
contaminated surfaces with a damp cloth or paper towel within the fume hood. Dispose of
cleaning materials as hazardous waste.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first,
followed by the lab coat, and then eye and respiratory protection.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of N-p-Tosylglycine and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Solid Waste:

o Collect all solid waste, including excess N-p-Tosylglycine, contaminated weigh boats,
gloves, bench paper, and cleaning materials, in a clearly labeled, sealed hazardous waste
container.
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o The container should be labeled as "Hazardous Waste" and include the chemical name
"N-p-Tosylglycine".

e Liquid Waste:

o If N-p-Tosylglycine is dissolved in a solvent, the resulting solution must be disposed of as
hazardous liquid waste.

o Collect liquid waste in a compatible, sealed, and clearly labeled hazardous waste
container. The label should include the chemical name and the solvent used.

e Disposal Method:

o All hazardous waste must be disposed of through a licensed professional waste disposal
service.[1]

o One recommended method for final disposal is to dissolve or mix the material with a
combustible solvent and incinerate it in a chemical incinerator equipped with an
afterburner and scrubber.[1]

Workflow for Safe Handling of N-p-Tosylglycine

The following diagram illustrates the logical flow of operations for safely handling N-p-
Tosylglycine, from initial preparation to final disposal.

Cleanup & Disposal

Preparation Handling Dispose via Licensed Service

| Don PPE |—>| Prepare Fume Hood |—>| Gather Materials |—>| Weigh Powder |—>| Transfer Powder |—>| Decontaminate Surfaces |—>| Segregate Waste I_"—'
| Remove PPE l—»l Wash Hands |

Click to download full resolution via product page

Caption: Workflow for N-p-Tosylglycine Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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